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Compound of Interest

Compound Name: Csf1R-IN-25

Cat. No.: B15576063

This document provides crucial safety and logistical information for the proper disposal of the
kinase inhibitor Csf1R-IN-25. Adherence to these procedures is vital for maintaining a safe
laboratory environment and ensuring regulatory compliance. This guidance is intended for
researchers, scientists, and drug development professionals.

Disclaimer: The following procedures are based on general best practices for the disposal of
laboratory chemical waste. The specific Safety Data Sheet (SDS) for Csfl1R-IN-25 must be
obtained and consulted for detailed handling and disposal instructions. The toxicological and
physiological properties of this compound are not yet fully defined[1].

l. Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure all recommended safety precautions are in
place. Kinase inhibitors, as a class of compounds, can have potent biological effects[2][3].

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety glasses or goggles, and a lab coat[4].

o Ventilation: Work in a well-ventilated area, such as a chemical fume hood, to avoid the
inhalation of any dust or aerosols[4].

» Avoid Contact: Prevent direct contact with skin, eyes, and clothing[4].

 Ingestion and Inhalation: Avoid ingestion and inhalation of the compound[4].
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Il. Step-by-Step Disposal Procedures

The disposal of Csf1R-IN-25 must be handled as hazardous chemical waste. Do not dispose of
this compound in the regular trash or down the drain[5][6].

o Waste Identification and Segregation:
o CsflR-IN-25 waste should be classified as hazardous chemical waste.

o Segregate Csfl1R-IN-25 waste from other waste streams, such as non-hazardous waste,
sharps, and biological waste.

o Do not mix incompatible chemicals in the same waste container[7][8]. Store acids and
bases separately, and keep oxidizing agents away from reducing agents and organic
compounds|[7].

o Container Selection and Labeling:

o Use a chemically compatible, leak-proof container with a secure lid for collecting Csfl1R-
IN-25 waste[8][9]. The original container may be used if it is in good condition[7].

o Clearly label the waste container with the words "Hazardous Waste," the full chemical
name "CsflR-IN-25," and its CAS number (2070864-23-0)[4][10].

» Waste Accumulation and Storage:

o Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within
the laboratory where the waste is generated[5][7].

o The SAA must be at or near the point of generation and under the control of laboratory
personnel[9].

o Ensure the waste container is kept closed except when adding waste[5][8].

o Weekly inspections of the SAA are required to check for leaks or container deterioration[7]

[9].

e Disposal Request and Pick-up:
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o Once the waste container is full or has been in storage for the maximum allowed time
(typically up to 12 months for partially filled containers, but this can vary by institution),
arrange for its disposal through your institution's Environmental Health and Safety (EHS)
office[5][7].

o Follow your institution's specific procedures for requesting a hazardous waste pick-up.

lll. Quantitative Data Summary

The following table summarizes key quantitative information related to the safe handling and
storage of hazardous chemical waste in a laboratory setting. These are general guidelines and
may be superseded by your institution's specific policies.

Parameter Guideline Source

Maximum Hazardous Waste

) 55 gallons [5]
Volume in SAA

Maximum Acutely Toxic Waste 1 quart (liquid) or 1 kilogram

[5]

(P-list) in SAA (solid)
Time Limit for Removal of Full o
) Within 3 calendar days [7]
Container from SAA
Maximum Storage Time for
Partially Filled Container in Up to 12 months [5]

SAA

] ] 5.5 to 10.5 (for dilute aqueous
pH Range for Potential Drain

] solutions of specific non- [6]
Disposal (Not for Csf1R-IN-25)

hazardous chemicals)

IV. Logical Workflow for Csfl1R-IN-25 Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Csf1R-IN-25.
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Workflow for the proper disposal of Csf1R-IN-25.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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